N-(2,2-di(furan-2-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H13NO3S/c17-15(11-5-8-20-10-11)16-9-12(13-3-1-6-18-13)14-4-2-7-19-14/h1-8,10,12H,9H2,(H,16,17)
• InChI Key: FCQNTZUJMYHKFU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C15H13NO3S
• Molecular Weight: 287.3 g/mol

Description

“N-(2,2-di(furan-2-yl)ethyl)thiophene-3-carboxamide” is a complex organic compound that contains thiophene and furan rings. Thiophene is a five-membered ring made up of one sulfur as a heteroatom. Furan is a five-membered ring containing an oxygen atom. Both thiophene and furan derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Scientific Research Applications

Medicinal Chemistry

. .

Anticancer Properties

Molecules with the thiophene ring system, such as the compound , exhibit many pharmacological properties, including anticancer properties.

Anti-inflammatory Properties

. This makes them potentially useful in the treatment of diseases characterized by inflammation.

Antimicrobial Properties

. They could potentially be used in the development of new antimicrobial drugs.

Industrial Chemistry

. This means they can be used to protect metals and other materials from corrosion.

Organic Semiconductors

. This makes them important in the field of electronics.

Organic Field-Effect Transistors (OFETs)

. OFETs are used in various electronic devices, including display screens and solar cells.

Organic Light-Emitting Diodes (OLEDs)

. OLEDs are used in various display and lighting applications due to their high efficiency and flexibility.

Future Directions

Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

Furan derivatives, which include this compound, have been noted for their broad-spectrum biological activities . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds are known to exhibit a wide range of advantageous biological and pharmacological characteristics .

Biochemical Pathways

Furan derivatives are known to have numerous structural reactions, offering a wide range of prospects in the field of organic chemistry and medicinal chemistry .

Pharmacokinetics

The stability of similar compounds, such as pinacol boronic esters, has been discussed . These compounds are usually bench stable, easy to purify, and often even commercially available .

Result of Action

Furan derivatives are known for their remarkable therapeutic efficacy .